![molecular formula C12H16N4O3 B3956412 2-(4-methyl-1-piperazinyl)-5-nitrobenzamide](/img/structure/B3956412.png)
2-(4-methyl-1-piperazinyl)-5-nitrobenzamide
Overview
Description
The compound “2-(4-methyl-1-piperazinyl)-5-nitrobenzamide” appears to contain a piperazine ring, which is a common feature in many pharmaceutical drugs . Piperazine rings can interact with biological targets in a variety of ways, contributing to the therapeutic effects of drugs .
Molecular Structure Analysis
The molecular structure of this compound would likely be characterized by techniques such as IR, NMR, and mass spectrometry. These techniques can provide insights into the structural features of the compound, including the presence of specific functional groups and the electronic environment of atoms within the molecule.Chemical Reactions Analysis
Piperazine derivatives can undergo various chemical reactions, including Mannich reactions, cyclocondensation, and reactions with diazomethane. These reactions often involve the interaction with reagents such as formaldehyde, secondary amines, and acrylonitrile.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, can be determined through experimental studies . These properties are crucial for understanding the behavior of the compound in different environments and its suitability for specific applications .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)-5-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O3/c1-14-4-6-15(7-5-14)11-3-2-9(16(18)19)8-10(11)12(13)17/h2-3,8H,4-7H2,1H3,(H2,13,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKDYSLRCTROQPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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